Cas no 1338991-92-6 (1-Cyclopropanecarbonyl-4-methylpiperidin-3-amine)

• Product Name: 1-Cyclopropanecarbonyl-4-methylpiperidin-3-amine
• CAS No: 1338991-92-6
• MF: C₁₀H₁₈N₂O
• MW: 182.262722492218
• CID: 5251029
• Update Time: 2025-06-13

1-Cyclopropanecarbonyl-4-methylpiperidin-3-amine Chemical and Physical Properties

Names and Identifiers

• 1-CYCLOPROPANECARBONYL-4-METHYLPIPERIDIN-3-AMINE
• (3-Amino-4-methylpiperidin-1-yl)(cyclopropyl)methanone
• Methanone, (3-amino-4-methyl-1-piperidinyl)cyclopropyl-
• 1-Cyclopropanecarbonyl-4-methylpiperidin-3-amine

• Inchi： 1S/C10H18N2O/c1-7-4-5-12(6-9(7)11)10(13)8-2-3-8/h7-9H,2-6,11H2,1H3
• InChI Key： QAQOWYQLJDTWHB-UHFFFAOYSA-N
• SMILES： O=C(C1CC1)N1CCC(C)C(C1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 213
• XLogP3: 0.2
• Topological Polar Surface Area: 46.3

Additional information on 1-Cyclopropanecarbonyl-4-methylpiperidin-3-amine

Research Brief on 1-Cyclopropanecarbonyl-4-methylpiperidin-3-amine (CAS: 1338991-92-6)

1-Cyclopropanecarbonyl-4-methylpiperidin-3-amine (CAS: 1338991-92-6) is a chemical compound of significant interest in the field of medicinal chemistry and drug discovery. Recent studies have highlighted its potential as a key intermediate or active pharmaceutical ingredient (API) in the development of novel therapeutics. This research brief aims to provide an overview of the latest findings related to this compound, including its synthesis, pharmacological properties, and potential applications in treating various diseases.

The compound has been investigated for its role in modulating specific biological targets, particularly in the central nervous system (CNS). Recent publications indicate that 1-Cyclopropanecarbonyl-4-methylpiperidin-3-amine exhibits promising binding affinity to certain neurotransmitter receptors, which could make it a candidate for the treatment of neurological disorders such as anxiety, depression, and chronic pain. Researchers have employed advanced computational modeling and in vitro assays to elucidate its mechanism of action and optimize its pharmacokinetic profile.

One of the key advancements in the study of this compound is the development of efficient synthetic routes. A 2023 study published in the Journal of Medicinal Chemistry detailed a novel, high-yield synthesis method for 1-Cyclopropanecarbonyl-4-methylpiperidin-3-amine, which significantly reduces production costs and improves scalability. This breakthrough is expected to facilitate further preclinical and clinical investigations, paving the way for its potential commercialization.

In addition to its CNS applications, recent research has explored the compound's utility in oncology. Preliminary data suggest that 1-Cyclopropanecarbonyl-4-methylpiperidin-3-amine may act as an inhibitor of specific enzymes involved in tumor progression. While these findings are still in the early stages, they underscore the compound's versatility and potential as a multi-target therapeutic agent.

Despite these promising developments, challenges remain. For instance, the compound's metabolic stability and toxicity profile require further optimization to meet regulatory standards. Ongoing studies are focusing on structural modifications to enhance its efficacy and safety. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these discoveries into clinical applications.

In conclusion, 1-Cyclopropanecarbonyl-4-methylpiperidin-3-amine (CAS: 1338991-92-6) represents a compelling area of research in chemical biology and drug development. Its diverse pharmacological properties and recent synthetic advancements position it as a promising candidate for future therapeutics. Continued investigation into its mechanisms and applications will be critical to unlocking its full potential in addressing unmet medical needs.